4-Chloro-2-carboxyphenylacetonitrile

• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 5-chloro-2-(cyanomethyl)benzoic acid
• InChI: InChI=1S/C9H6ClNO2/c10-7-2-1-6(3-4-11)8(5-7)9(12)13/h1-2,5H,3H2,(H,12,13)
• InChI Key: BGDZLXWFRLHLMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)O)CC#N

Description

4-Chloro-2-carboxyphenylacetonitrile is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chlorophthalide (2.0 g) and potassium cyanide (2.0 g) was stirred at a temperature of 180° C. for a period of 4 hours. The solid was cooled, dissolved in water and the solution was acidified with concentrated hydrochloric acid. The dark brown solid was collected, washed with water and dried. The crude solid was dissolved in ethyl acetate, the solution was treated with charcoal, filtered, and the solvent was evaporated to give 4-chloro-2-carboxyphenylacetonitrile (1.70 g) as pale yellow crystals mp 120° C.